Cas no 80550-32-9 (9-Hexadecenoic acid, 2-hydroxy-, (9Z)-)

• Product Name: 9-Hexadecenoic acid, 2-hydroxy-, (9Z)-
• CAS No: 80550-32-9
• MF: C₁₆H₃₀O₃
• MW: 270.407605648041
• CID: 705439
• PubChem ID: 71421174
• Update Time: 2025-04-19

9-Hexadecenoic acid, 2-hydroxy-, (9Z)- Chemical and Physical Properties

Names and Identifiers

• 9-Hexadecenoic acid, 2-hydroxy-, (9Z)-
• 2-hydroxyhexadec-9-enoic acid
• 80550-32-9
• DTXSID70840339

• Inchi： 1S/C16H30O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15(17)16(18)19/h7-8,15,17H,2-6,9-14H2,1H3,(H,18,19)
• InChI Key： MFMJWERISIRPMN-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CCCCCCC=CCCCCCC

Computed Properties

• Exact Mass: 270.21949481g/mol
• Monoisotopic Mass: 270.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 13
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.4
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids